Cas no 93674-99-8 (RGDV)

RGDV structure

Product Name:RGDV

CAS No:93674-99-8

MF:C₁₇H₃₁N₇O₇

MW:445.47074341774

CID:807542

Update Time:2023-11-22

RGDV Chemical and Physical Properties

Names and Identifiers

- L-Valine,L-arginylglycyl-L-a-aspartyl-
- (2S)-2-[[(2S)-2-[[2-[[(2S)-2-amino-5-(diaminomethylideneamino)pentanoyl]amino]acetyl]amino]-3-carboxypropanoyl]amino]-3-methylbutanoic acid
- H-Arg-Gly-Asp-Val-OH
- RGDV
- Arg-gly-asp-val
- Arginyl-glycyl-aspartyl-valine
- Rgdv tetrapeptide
- L-Arginylglycyl-L-α-aspartyl-L-valine (ACI)
- L
- L-Valine, N-[N-(N-L-arginylglycyl)-L-α-aspartyl]- (ZCI)
- 105: PN: WO2008113030 SEQID: 106 unclaimed sequence
- 10: PN: US20130052712 SEQID: 11 claimed protein
- 115: PN: US20100136614 SEQID: 116 unclaimed sequence
- 11: PN: KR20160113372 SEQID: 11 claimed sequence
- 11: PN: KR20160129982 SEQID: 11 claimed sequence
- 11: PN: WO2011025158 SEQID: 11 claimed sequence
- 11: PN: WO2022027020 PAGE: 57 claimed sequence
- 13: PN: KR20120114072 SEQID: 11 unclaimed protein
- 14: PN: WO0044808 TABLE: 4 unclaimed sequence
- 16: PN: US6376248 SEQID: 16 unclaimed sequence
- 18: PN: KR20140027031 SEQID: 19 claimed protein
- 21: PN: CN101190940 PAGE: 2 unclaimed sequence
- 292: PN: WO2023004368 SEQID: 406 claimed protein
- 2: PN: WO2017040335 SEQID: 426 claimed sequence
- 32: PN: US20140004158 SEQID: 33 claimed sequence
- 333: PN: WO2021146455 SEQID: 406 claimed protein
- 34: PN: US7291673 SEQID: 41 unclaimed sequence
- 36: PN: US6051429 SEQID: 16 unclaimed sequence
- 3: PN: KR20150027940 SEQID: 4 claimed sequence
- 3: PN: US20150064143 SEQID: 3 claimed sequence
- 426: PN: US20170253888 SEQID: 426 claimed protein
- 426: PN: WO2022006368 SEQID: 426 claimed protein
- 43: PN: US6958212 SEQID: 41 unclaimed sequence
- 440: PN: WO0069900 SEQID: 1127 unclaimed sequence
- 4: PN: KR20160026441 SEQID: 19 claimed protein
- 4: PN: KR20170136178 PAGE: 3 claimed sequence
- 4: PN: KR20210147311 PAGE: 3 claimed sequence
- 4: PN: US20110293666 PAGE: 1-5 unclaimed sequence
- 4: PN: WO0004941 PAGE: 31 claimed sequence
- 4: PN: WO2011109732 SEQID: 4 claimed protein
- 5: PN: EP2455104 SEQID: 7 claimed protein
- 5: PN: WO2012065751 SEQID: 7 claimed protein
- 5: PN: WO2019117976 SEQID: 5 claimed protein
- 881: PN: US20090175821 SEQID: 1127 claimed protein
- 91: PN: WO2012045822 PAGE: 9 unclaimed sequence
- 98: PN: WO2008134544 SEQID: 103 unclaimed protein
- 9: PN: KR20090132815 PAGE: 3 claimed sequence
- 9: PN: KR20090132911 SEQID: 104 claimed protein
- Inchi： 1S/C17H31N7O7/c1-8(2)13(16(30)31)24-15(29)10(6-12(26)27)23-11(25)7-22-14(28)9(18)4-3-5-21-17(19)20/h8-10,13H,3-7,18H2,1-2H3,(H,22,28)(H,23,25)(H,24,29)(H,26,27)(H,30,31)(H4,19,20,21)/t9-,10-,13-/m0/s1
- InChI Key： MDNRBNZIOBQHHK-KWBADKCTSA-N
- SMILES： [C@@H](CC(=O)O)(NC(=O)CNC(=O)[C@@H](N)CCCNC(N)=N)C(=O)N[C@H](C(=O)O)C(C)C

Computed Properties

Exact Mass: 445.22800
Hydrogen Bond Donor Count: 9
Hydrogen Bond Acceptor Count: 14
Heavy Atom Count: 31
Rotatable Bond Count: 18

Experimental Properties

PSA: 249.82000
LogP: -0.05800

RGDV Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	R225335-10mg	RGDV	93674-99-8		10mg	$ 375.00	2022-06-03
TRC	R225335-25mg	RGDV	93674-99-8		25mg	$ 770.00	2022-06-03
TRC	R225335-50mg	RGDV	93674-99-8		50mg	$ 1235.00	2022-06-03
AAPPTec	P002411-25mg	RGDV	93674-99-8		25mg	$180.00	2025-07-04
AAPPTec	P002411-50mg	RGDV	93674-99-8		50mg	$300.00	2025-07-04
AAPPTec	P002411-100mg	RGDV	93674-99-8		100mg	$540.00	2025-07-04
LKT Labs	R2514-5 mg	RGDV	93674-99-8	≥98%	5mg	$74.10	2023-07-10
LKT Labs	R2514-10 mg	RGDV	93674-99-8	≥98%	10mg	$126.00	2023-07-10
LKT Labs	R2514-25 mg	RGDV	93674-99-8	≥98%	25mg	$222.50	2023-07-10
A2B Chem LLC	AH82610-5mg	RGDV	93674-99-8	≥98%	5mg	$172.00	2024-07-18

RGDV Production Method

Production Method 1

93674-99-8

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol ; 0.02 MPa, rt

Reference

: Preparation of N-tridecyl-RGD peptide as target cation pharmacosome

, China, , ,

Production Method 2

93674-99-8

Reaction Conditions

1.1 Reagents: Formic acid , Hydrogen Catalysts: Palladium Solvents: Methanol ; 24 h, rt

Reference

: Improved anti-osteoporosis potency and reduced endometrial membrane hyperplasia during hormone replacement therapy with estrogen-RGD peptide conjugates

Xiong, Yu; Zhao, Ming; Wang, Chao; Chang, Heng Wei; Peng, Shiqi, Journal of Medicinal Chemistry, 2007, 50(14), 3340-3353

Production Method 3

152020-32-1

93674-99-8

Reaction Conditions

1.1 Reagents: Dimethyl sulfide , Trifluoroacetic acid , Trifluoromethanesulfonic acid Solvents: Anisole ; 2 h

Reference

: Synthesis of RGD containing peptides and their bioactivities

Zhao, Ming; Wang, Chao; Jiang, Xiurong; Peng, Shiqi, Preparative Biochemistry & Biotechnology, 2002, 32(4), 363-380

Production Method 4

152020-32-1

93674-99-8

Reaction Conditions

1.1 Reagents: Dimethyl sulfide Solvents: Anisole
1.2 Reagents: Trifluoroacetic acid , Trifluoromethanesulfonic acid
1.3 Solvents: Diethyl ether

Reference

: Studies on hybrid peptides of fragments from fibrinogen

Zhao, Ming; Peng, Shi Qi, Journal fuer Praktische Chemie (Weinheim, 1999, 341(7), 668-676

Production Method 5

93674-99-8

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol ; 0.02 MPa, rt

Reference

: Preparation of N-pentadecyl-RGD peptide as target cation pharmacosome

, China, , ,

Production Method 6

93674-99-8

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol ; 0.02 MPa, rt

Reference

: Preparation of N-nonyl-RGD peptide as target cation pharmacosome

, China, , ,

RGDV Raw materials

N2-[(1,1-Dimethylethoxy)carbonyl]-N5-[imino[[(4-methylphenyl)sulfonyl]amino]methyl]-L-ornithylglycyl-L-α-aspartyl-L-valine 3-cyclohexyl 4-(phenylmethyl) ester

RGDV Preparation Products

RGDV (93674-99-8)

RGDV Related Literature

1. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
2. An alternative biorefinery approach to address microalgal seasonality: blending with spent coffee grounds

Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
3. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
4. An integrated digital microfluidic chip for multiplexed proteomic sample preparation and analysis by MALDI-MS†

Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
5. An integrated droplet-digital microfluidic system for on-demand droplet creation, mixing, incubation, and sorting†

Lab Chip, 2019,19, 524-535

93674-99-8 (RGDV) Related Products

Recommended suppliers

Nantong Boya Environmental Protection Technology Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Nantong Boya Environmental Protection Technology Co., Ltd

Suzhou Genelee Bio-Technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

NewCan Biotech Limited

Gold Member

Audited Supplier

CN Supplier

Reagent

烟台朗裕新材料科技有限公司

Gold Member

Audited Supplier

CN Supplier

Reagent

Jiangsu Kolod Food Ingredients Co.,ltd

Gold Member

Audited Supplier

CN Supplier

Bulk